Codeine hydrochloride
Codeine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1422-07-7
VCID:
VC20961578
InChI:
InChI=1S/C18H21NO3.ClH/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;/h3-6,11-13,17,20H,7-9H2,1-2H3;1H/t11-,12+,13-,17-,18-;/m0./s1
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.Cl
Molecular Formula:
C18H22ClNO3
Molecular Weight:
335.8 g/mol
Codeine hydrochloride
CAS No.: 1422-07-7
Cat. No.: VC20961578
Molecular Formula: C18H22ClNO3
Molecular Weight: 335.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1422-07-7 |
|---|---|
| Molecular Formula | C18H22ClNO3 |
| Molecular Weight | 335.8 g/mol |
| IUPAC Name | (4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;hydrochloride |
| Standard InChI | InChI=1S/C18H21NO3.ClH/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;/h3-6,11-13,17,20H,7-9H2,1-2H3;1H/t11-,12+,13-,17-,18-;/m0./s1 |
| Standard InChI Key | NUXLENPAZQNFAM-FFHNEAJVSA-N |
| Isomeric SMILES | C[NH+]1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O.[Cl-] |
| SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.Cl |
| Canonical SMILES | C[NH+]1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.[Cl-] |
| Melting Point | 280.0 °C |
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